Cas no 2631-72-3 (2-bromo-1-(2,4-dichlorophenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one
• CAS No: 2631-72-3
• MF: C₈H₅BrCl₂O
• MW: 267.934699773788
• MDL: MFCD00053005
• CID: 43265
• PubChem ID: 24881564
• Update Time: 2025-05-22

2-bromo-1-(2,4-dichlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,4-dichlorophenyl)ethanone
• 2,4-Dichlorophenacyl Bromide
• 2-Bromo-2',4'-dichloroacetophenone
• 2-bromo-2’,4’-dichloroacetophenone
• 2-Bromo-2‘,4‘-dichloroacetophenone
• 2-Bromo-2′,4′-dichloroacetophenone
• Acetophenone,2-bromo-2',4'-dichloro- (7CI)
• 2,4-Dichlorophenylbromomethyl ketone
• 2-Bromo-1-(2,4-dichlorophenyl)ethan-1-one
• 2',4'-Dichloro-2-bromoacetophenone
• a-Bromo-2,4-dichloroacetophenone
• w-Bromo-2,4-dichloroacetophenone
• Ethanone, 2-bromo-1-(2,4-dichlorophenyl)-
• 2-bromo-1-(2,4-dichloro-phenyl)-ethanone
• 2-BROMO-2,4-DICHLOROACETOPHENONE
• 2'-bromo-2,4-dichloro acetophenone
• omega-bromo-2,4-dichloro acetophenone
• 2',4'-DICHLOROPHENACYL BROMIDE
• 1-(2,4-dichlorophenyl)-2-bromoethan-1-one
• PubChem13425
• KSC495G3N
• TIMTEC
• SY018374
• FT-0634413
• D3351
• 2631-72-3
• 2-bromo-1-(2,4-dichlorophenyl)-ethanone
• SCHEMBL641759
• W-107179
• A5228
• DASJDMQCPIDJIF-UHFFFAOYSA-N
• 170894-53-8
• AC-10044
• A811257
• 2-bromo-2', 4'-dichloroacetophenone
• AC-33574
• 2-bromo-2 inverted exclamation mark ,4 inverted exclamation mark -dichloroacetophenone
• AM879
• 2-bromanyl-1-(2,4-dichlorophenyl)ethanone
• NS00028086
• EINECS 220-116-7
• 2-bromo-1-(2,4-dichlorophenyl)-1-ethanone
• 2-Bromo-1-(2,4-dichlorophenyl)ethanone;
• AN-907/25060018
• MFCD00053005
• AKOS000210453
• EN300-130437
• Ethanone,2-bromo-1-(2,4-dichlorophenyl)-,labeled withcarbon-14(9ci)
• DTXSID80180930
• CS-M0784
• 2-Bromo-2',4'-dichloroacetophenone, 97%
• W96MUY2Q2J
• 2-bromo-2',4'-dichloroacetophenon
• CK2576
• F2169-0991
• STL445694
• DB-020587
• DTXCID20103421
• 220-116-7
• 2,4-Dichlorophenacyl bromide;2,4-Dichlorophenyl bromomethyl ketone;2-Bromo-1-(2,4-dichlorophenyl)ethanone
• FB19068
• 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one

• MDL： MFCD00053005
• Inchi： 1S/C8H5BrCl2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• InChI Key： DASJDMQCPIDJIF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 265.89000
• Monoisotopic Mass: 265.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White solid
• Density: 1.695 g/cm3
• Melting Point: 25-29 °C (lit.)
• Boiling Point: 296.7±25.0℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.596
• PSA: 17.07000
• LogP: 3.57100
• Sensitiveness: Lachrymatory
• Solubility: Soluble in organic solvents, insoluble in water.

2-bromo-1-(2,4-dichlorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one

Recent Advances in the Study of 2-Bromo-1-(2,4-dichlorophenyl)ethan-1-one (CAS: 2631-72-3) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one (CAS: 2631-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound, characterized by its bromo and dichlorophenyl functional groups, serves as a key intermediate in the synthesis of various pharmacologically active molecules.

Recent studies have highlighted the role of 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one in the synthesis of heterocyclic compounds, which are pivotal in the development of new antimicrobial and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel benzimidazole derivatives with potent antifungal activity against Candida albicans. The study employed a multi-step synthetic route, where 2631-72-3 acted as a crucial electrophile in the formation of the benzimidazole core structure.

In addition to its synthetic applications, 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one has been investigated for its direct biological effects. A recent in vitro study conducted by researchers at the University of Cambridge revealed that this compound exhibits moderate inhibitory activity against the enzyme cytochrome P450 3A4 (CYP3A4), a key player in drug metabolism. This finding suggests potential implications for drug-drug interactions and the need for further pharmacokinetic studies when this compound is used in drug formulations.

Another area of interest is the compound's potential as a precursor in the development of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored the use of 2631-72-3 in the synthesis of radioiodinated analogs for imaging applications. The researchers successfully incorporated the compound into a scaffold that allowed for efficient radiolabeling, opening new avenues for diagnostic imaging in oncology.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by enabling continuous synthesis with improved yield and purity. This technological innovation could significantly enhance the compound's accessibility for research and industrial applications.

Looking ahead, the diverse applications of 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one underscore its importance in medicinal chemistry. Future research directions may include exploring its potential in targeted drug delivery systems and investigating its structure-activity relationships to optimize biological efficacy. As the scientific community continues to uncover new uses for this versatile compound, it is expected to remain a focal point in pharmaceutical innovation.